2-Bromo-5-(diethylsulfamoyl)benzoic acid
Overview
Description
2-Bromo-5-(diethylsulfamoyl)benzoic acid is a chemical compound with the CAS Number: 22361-64-4 . It has a molecular weight of 336.21 and its IUPAC name is 2-bromo-5-[(diethylamino)sulfonyl]benzoic acid . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for 2-Bromo-5-(diethylsulfamoyl)benzoic acid is 1S/C11H14BrNO4S/c1-3-13(4-2)18(16,17)8-5-6-10(12)9(7-8)11(14)15/h5-7H,3-4H2,1-2H3,(H,14,15) . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
2-Bromo-5-(diethylsulfamoyl)benzoic acid is a powder at room temperature . It has a melting point of 138-139 degrees Celsius .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 2-Bromo-5-(diethylsulfamoyl)benzoic acid, focusing on six unique fields:
Pharmaceutical Development
2-Bromo-5-(diethylsulfamoyl)benzoic acid is explored for its potential in pharmaceutical development, particularly as a building block in the synthesis of various therapeutic agents. Its bromine and sulfonamide groups make it a versatile intermediate in creating compounds with potential anti-inflammatory, antibacterial, and anticancer properties .
Organic Synthesis
In organic synthesis, this compound serves as a valuable reagent for introducing bromine and sulfonamide functionalities into aromatic systems. It is used in the preparation of more complex molecules, facilitating the development of new synthetic pathways and methodologies .
Material Science
Researchers in material science utilize 2-Bromo-5-(diethylsulfamoyl)benzoic acid to develop novel materials with specific properties. Its incorporation into polymers and other materials can enhance thermal stability, mechanical strength, and chemical resistance, making it useful in creating advanced materials for various industrial applications .
Chemical Biology
In chemical biology, this compound is employed as a probe to study biological systems. Its unique structure allows it to interact with specific biological targets, aiding in the investigation of enzyme functions, protein interactions, and cellular processes. This helps in understanding disease mechanisms and developing new diagnostic tools .
Environmental Chemistry
2-Bromo-5-(diethylsulfamoyl)benzoic acid is also studied in environmental chemistry for its potential role in pollutant degradation. Its reactivity can be harnessed to break down harmful organic compounds in the environment, contributing to the development of more effective methods for pollution control and remediation .
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
2-bromo-5-(diethylsulfamoyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrNO4S/c1-3-13(4-2)18(16,17)8-5-6-10(12)9(7-8)11(14)15/h5-7H,3-4H2,1-2H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SUMISZHUFQXXJD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)Br)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrNO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30354285 |
Source
|
| Record name | 2-bromo-5-(diethylsulfamoyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30354285 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
336.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-5-(diethylsulfamoyl)benzoic acid | |
CAS RN |
22361-64-4 |
Source
|
| Record name | 2-bromo-5-(diethylsulfamoyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30354285 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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